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Compound of Interest

Compound Name:
Methyl 5-(4-Pyridinyl)pyrazole-3-

carboxylate

CAS No.: 144252-20-0

Cat. No.: B1418605

Get Quote

Methyl 5-(4-pyridinyl)pyrazole-3-carboxylate is a heterocyclic compound of significant

interest in medicinal chemistry and drug discovery. Its structure, incorporating both a pyrazole

and a pyridine moiety, makes it a versatile scaffold for developing new therapeutic agents

targeting a range of biological pathways.[1][2] As with any novel or specialized research

chemical, comprehensive, published safety data is often scarce. Therefore, a proactive and

informed approach to safety is not just recommended—it is essential.

This guide, prepared from the perspective of a senior application scientist, moves beyond

generic safety data sheets. It provides a synthesized, in-depth analysis of the potential hazards

and outlines robust handling protocols based on the known toxicological profiles of its core

structural components: the pyrazole ring, the pyridine ring, and related pyrazole carboxylate

derivatives. The causality behind each recommendation is explained to empower researchers

with the knowledge to work safely and effectively.

Section 1: Hazard Profile and Toxicological
Assessment
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A definitive Material Safety Data Sheet (MSDS) for Methyl 5-(4-Pyridinyl)pyrazole-3-
carboxylate is not readily available. However, by examining its constituent chemical groups,

we can construct a reliable, precautionary hazard profile.

1.1. Inferred Hazards from Structural Analogs

Pyrazole Core: The pyrazole ring itself is known to be a substance of moderate toxicity. It

can cause skin and eye irritation.[3] Prolonged or repeated exposure carries the risk of

damage to organs such as the spleen and thyroid.[4] Some derivatives are classified as

causing skin irritation (Category 2), serious eye irritation (Category 2A), and specific target

organ toxicity through single exposure (respiratory system).[5]

Pyridine Moiety: The pyridine component introduces significant toxicological considerations.

Pyridine is a flammable liquid that is readily absorbed through the skin and can irritate the

eyes and skin.[6] The primary health concern associated with pyridine exposure is liver

damage; it may also produce neurological and renal effects.[7][8] The odor of pyridine does

not provide an adequate warning of hazardous concentrations due to olfactory fatigue.[6]

Carboxylate Esters: While the methyl carboxylate group is generally less reactive, the overall

reactivity of the molecule can be influenced by the heterocyclic systems. The carboxylic acid

functionality in related pyrazoles is a versatile reactive handle, suggesting the molecule will

participate in common organic reactions.[9]

1.2. Synthesized Hazard Classification

Based on the data from analogous compounds, a cautious and responsible GHS classification

for Methyl 5-(4-Pyridinyl)pyrazole-3-carboxylate is summarized below. This table should be

used as the guiding framework for all handling procedures.
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Hazard Class Category Hazard Statement
Basis for
Classification

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.

Based on pyrazole

and pyridine analogs.

[4][10]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.

Common classification

for substituted

pyrazoles.[4][5]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation.

Common classification

for substituted

pyrazoles.[5][10][11]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation.

Based on pyrazole

carboxylate analogs.

[12]

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 2

H373: May cause

damage to organs

(liver, kidneys)

through prolonged or

repeated exposure.

Inferred from the

known hepatotoxicity

and nephrotoxicity of

the pyridine moiety.[6]

[7]

Section 2: Risk Mitigation and Exposure Controls
A multi-layered approach to risk control is critical. This involves a combination of engineering

controls, administrative procedures, and appropriate personal protective equipment (PPE).

2.1. Engineering Controls: The First Line of Defense

The primary engineering control for handling this compound, particularly in its powdered form

or when used in solution, is a certified chemical fume hood. The causality is clear: a fume hood

prevents systemic exposure via inhalation of airborne particles or vapors, directly mitigating the

risks of respiratory irritation and potential long-term organ damage.[13] All weighing, transfers,

and reaction setups should be performed within the hood.[3] The laboratory must also be

equipped with easily accessible eyewash stations and safety showers.[5]
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2.2. Personal Protective Equipment (PPE): A Non-Negotiable Standard

Proper PPE is essential to prevent dermal and ocular exposure. The selection of PPE is not

arbitrary; it is dictated by the compound's hazard profile.

PPE Type Specification
Rationale and Best
Practices

Eye Protection

Chemical safety goggles with

side shields (ANSI Z87.1 or EN

166 compliant).

Protects against splashes and

airborne dust, addressing the

"serious eye irritation" hazard.

[3][14] Standard prescription

glasses are insufficient.[14]

Hand Protection
Nitrile gloves (minimum

thickness of 4 mil / 0.1 mm).

Provides a barrier against skin

contact, mitigating the "skin

irritation" hazard.[14][15]

Gloves should be inspected

before use and changed

immediately if contaminated or

torn. Never wear gloves

outside the laboratory area.

Body Protection

Flame-resistant or 100%

cotton lab coat with a fully

fastened front.

Protects skin and clothing from

spills.[15] Long pants and

closed-toe shoes are

mandatory to ensure no skin is

exposed.[14][15]

Respiratory Protection

Not typically required if work is

conducted within a certified

fume hood.

If engineering controls fail or

for large-scale spills, a NIOSH-

approved respirator with

organic vapor/particulate

cartridges may be necessary.

[3]
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Section 3: Standard Operating Procedure for Safe
Handling
The following workflow is designed to be a self-validating system, with checks and balances to

minimize risk at each stage.

3.1. General Handling and Weighing Protocol

Preparation: Before handling, review this guide and the synthesized hazard information.

Ensure the fume hood is operational and the workspace is clean and uncluttered.[15]

PPE Donning: Put on all required PPE (lab coat, goggles, gloves) before entering the

designated handling area.

Compound Retrieval: Retrieve the container from its designated storage location. Visually

inspect the container for any signs of damage or leakage.

Transfer to Fume Hood: Place the sealed container inside the chemical fume hood.

Weighing: Tare a suitable weighing vessel on a balance located within the hood or in close

proximity. Carefully transfer the required amount of the solid compound, minimizing the

creation of dust.[3] Use anti-static weigh boats or spatulas if the material is a fine powder.

Container Sealing: Securely close the primary container immediately after dispensing.

Cleanup: Decontaminate the spatula and weighing area with an appropriate solvent (e.g.,

ethanol or isopropanol) and wipe clean. Dispose of contaminated wipes in the solid chemical

waste container.

Reaction Setup: Proceed with the dissolution or reaction setup within the fume hood.

// Node Definitions Start [label="Start: Review Safety Protocol", fillcolor="#F1F3F4",

fontcolor="#202124"]; Prep [label="Prepare Workspace\n(Fume Hood ON, Uncluttered)",

fillcolor="#F1F3F4", fontcolor="#202124"]; PPE [label="Don PPE\n(Goggles, Lab Coat,

Gloves)", fillcolor="#FBBC05", fontcolor="#202124"]; Retrieve [label="Retrieve Compound from

Storage", fillcolor="#F1F3F4", fontcolor="#202124"]; Inspect [label="Inspect Container for

Integrity", shape=diamond, style="filled", fillcolor="#FBBC05", fontcolor="#202124"]; Proceed
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[label="Place Container in Fume Hood", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Weigh

[label="Weigh Compound\n(Minimize Dust)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Seal

[label="Securely Seal Stock Container", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cleanup

[label="Decontaminate Workspace & Tools", fillcolor="#34A853", fontcolor="#FFFFFF"];

Reaction [label="Proceed to Reaction Setup\n(Inside Hood)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; End [label="End of Handling", fillcolor="#F1F3F4",

fontcolor="#202124"]; Report [label="STOP\nReport Damaged Container", shape=ellipse,

style="filled", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Prep -> PPE -> Retrieve -> Inspect; Inspect -> Proceed [label="OK"]; Inspect -

> Report [label="Damaged"]; Proceed -> Weigh -> Seal -> Cleanup -> Reaction -> End; }

d224e756-e918-472d-8686-21a416b9b183

Caption: General workflow for handling Methyl 5-(4-Pyridinyl)pyrazole-3-carboxylate.

3.2. Storage and Incompatibility

Storage Conditions: Store the compound in a tightly sealed container in a cool, dry, and well-

ventilated area.[3][12] Keep away from sources of ignition.[12]

Incompatible Materials: Based on the reactivity of analogous structures, avoid contact with

strong oxidizing agents, strong bases, strong acids, and amines.[5]

Section 4: Emergency Response Protocols
4.1. Spill Response

For a small laboratory spill:

Ensure the area is well-ventilated (fume hood sash should be low).

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand, or chemical absorbent pads).

Pick up and arrange disposal without creating dust.[3] Sweep up the material and place it

into a suitable, labeled, and closed container for chemical waste disposal.[3][5]

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
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4.2. First Aid Measures

These measures are synthesized from safety sheets for structurally related compounds and

represent best practices.[10][11][12]

Inhalation: Move the person to fresh air. If breathing is difficult, call a poison center or doctor.

[12]

Skin Contact: Immediately wash with plenty of soap and water. If skin irritation occurs, seek

medical advice. Remove and launder contaminated clothing before reuse.[5]

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation

persists, get medical attention.[5][11]

Ingestion: Call a poison center or doctor immediately if you feel unwell.[10][12] Rinse mouth.

Do NOT induce vomiting.

Section 5: Safety Considerations in Chemical
Synthesis
A plausible synthetic route to pyrazole carboxylates involves the cyclocondensation of a

hydrazine with a β-enamine diketone or a similar 1,3-dicarbonyl compound.[16] The safety of

the overall process depends on understanding the hazards at each step.

// Node Definitions Start [label="Start: Precursor Synthesis\n(e.g., β-keto ester)",

fillcolor="#F1F3F4", fontcolor="#202124"]; Step1 [label="Step 1: Condensation

Reaction\n(Hydrazine + Dicarbonyl)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Safety1

[label="HAZARD CHECKPOINT\nHydrazines are toxic/reactive.\nWork in fume hood. Control

temperature.", shape=Mdiamond, style="filled", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Step2 [label="Step 2: Reaction Workup\n(Quenching, Extraction)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Safety2 [label="SAFETY CHECKPOINT\nUse appropriate

solvents.\nVent separatory funnel frequently.", shape=Mdiamond, style="filled",

fillcolor="#FBBC05", fontcolor="#202124"]; Step3 [label="Step 3: Purification\n(Crystallization /

Chromatography)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Safety3 [label="SAFETY

CHECKPOINT\nAvoid inhalation of silica dust.\nHandle solvents in ventilated area.",
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shape=Mdiamond, style="filled", fillcolor="#FBBC05", fontcolor="#202124"]; Product

[label="Final Product: Isolation & Drying", fillcolor="#34A853", fontcolor="#FFFFFF"]; End

[label="Store Product Safely", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Step1 -> Safety1 -> Step2 -> Safety2 -> Step3 -> Safety3 -> Product -> End; }

1e69b593-5477-4c07-937b-83c9c9b36021

Caption: Example synthetic workflow with integrated safety checkpoints.

Key Safety Considerations During Synthesis:

Precursors: Many hydrazines are toxic and reactive. Handle them with extreme care in a

fume hood. The 1,3-dicarbonyl precursors may be irritants.

Reaction Conditions: Many cyclocondensation reactions are exothermic. Monitor the reaction

temperature closely and provide adequate cooling to prevent runaway reactions.

Solvents: Use the least toxic solvent possible. Ensure all solvent transfers and evaporations

are performed in a fume hood or with appropriate local exhaust ventilation.

Purification: When performing column chromatography, handle dry silica gel carefully to

avoid inhaling fine particles. During recrystallization, be mindful of the flammability of the

solvents used.

Section 6: Waste Disposal
All waste materials, including excess solid compound, contaminated absorbent materials, and

solutions containing the compound, must be treated as hazardous chemical waste.

Collect waste in a clearly labeled, sealed, and appropriate container.

Do not mix incompatible waste streams.

Dispose of the waste through your institution's environmental health and safety (EHS) office,

following all local, state, and federal regulations. Do not pour chemical waste down the drain.

[3]
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Conclusion
While Methyl 5-(4-Pyridinyl)pyrazole-3-carboxylate is a valuable tool in modern drug

discovery, its safe use hinges on a foundation of scientific prudence and risk assessment. By

synthesizing hazard data from its core structural motifs, this guide provides a robust framework

for its handling. Adherence to engineering controls, consistent and correct use of PPE, and a

methodical approach to both handling and synthesis are paramount. This proactive safety

culture ensures not only the well-being of laboratory personnel but also the integrity of the

research itself.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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